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Compound of Interest

Compound Name: 2-Acetylthiazole-13C2

Cat. No.: B12372530 Get Quote

Physical Properties of 2-Acetylthiazole-13C2: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 2-
Acetylthiazole-13C2, with a specific focus on its boiling point and density. Given the rarity of

specific experimental data for isotopically labeled compounds like 2-Acetylthiazole-13C2, this

document synthesizes available data for the unlabeled parent compound, 2-Acetylthiazole, and

establishes estimations for the 13C2 labeled variant based on established principles of isotopic

effects on physical properties.

Core Physical Properties
Stable isotope labeling introduces a marginal increase in the molecular weight of a compound.

In the case of 2-Acetylthiazole-13C2, the substitution of two 12C atoms with 13C atoms

results in a slightly heavier molecule. This increase in mass, although small, can lead to subtle

changes in physical properties such as boiling point and density due to alterations in

intermolecular forces, specifically London dispersion forces.

Data Summary
The following table summarizes the known physical properties of 2-Acetylthiazole and the

projected properties for 2-Acetylthiazole-13C2.
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Physical Property
2-Acetylthiazole
(Unlabeled)

2-Acetylthiazole-13C2
(Estimated)

Boiling Point
89-91 °C at 12 mmHg[1][2][3]

[4][5][6]

Expected to be slightly higher

than the unlabeled compound.

212-215 °C at 760 mmHg[4][7]

Density
~1.227 g/mL at 25 °C[2][3][5]

[6][8]

Expected to be slightly higher

than the unlabeled compound.

Molecular Weight 127.17 g/mol [8] 129.17 g/mol

Note: The values for 2-Acetylthiazole-13C2 are estimations. Specific experimental

determination is required for precise values.

Theoretical Basis for Isotopic Effects
The physical properties of isotopically labeled compounds differ slightly from their unlabeled

counterparts due to the mass difference of the isotopes. While isotopes of an element have the

same chemical properties, their differing masses can influence physical properties like boiling

point and density.

Heavier isotopes generally lead to a slight increase in both boiling point and density. This is

because the increased molecular mass can lead to stronger van der Waals forces between

molecules, requiring more energy to overcome these forces for a phase change from liquid to

gas. A well-known example of this is the difference in the boiling point of water (H₂O) and heavy

water (D₂O), where the deuterium isotope doubles the mass of the hydrogen atom, resulting in

a boiling point of 101.4 °C for D₂O compared to 100 °C for H₂O.

For 13C-labeled compounds, the mass increase is less pronounced than with deuterium.

Therefore, the resulting changes in boiling point and density are expected to be smaller but still

present.

Experimental Determination of Physical Properties
Should precise, experimentally determined values for the boiling point and density of 2-
Acetylthiazole-13C2 be required, the following standard laboratory protocols are
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recommended.

Boiling Point Determination
A common method for determining the boiling point of a small sample is the micro-boiling point

or Siwoloboff method.

Workflow for Boiling Point Determination:

Sample Preparation Heating and Observation Measurement

Place a small amount of 2-Acetylthiazole-13C2 into a capillary tube. Invert a smaller, sealed capillary tube inside the larger tube. Attach the capillary assembly to a thermometer. Immerse in a heated oil bath. Observe for a continuous stream of bubbles from the inner tube. Remove heat and record the temperature at which the liquid re-enters the inner capillary.

Click to download full resolution via product page

Boiling Point Determination Workflow

Density Measurement
The density of a liquid can be accurately determined using a pycnometer or a digital density

meter.

Logical Flow for Density Measurement:
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Instrumentation

Sample Handling

Data Acquisition

Calibrate the pycnometer or density meter with deionized water.

Ensure the sample is at a constant, known temperature.

Introduce the 2-Acetylthiazole-13C2 into the instrument.

Record the mass (pycnometer) or direct density reading.

Perform multiple measurements for accuracy.

Click to download full resolution via product page

Density Measurement Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 2-Acetylthiazole-13C2 (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372530#physical-properties-of-2-acetylthiazole-
13c2-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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